1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine

• IUPAC Name: [1-[1-[(5-methylfuran-2-yl)methyl]piperidin-4-yl]piperidin-4-yl]-morpholin-4-ylmethanone
• InChI: InChI=1S/C21H33N3O3/c1-17-2-3-20(27-17)16-22-8-6-19(7-9-22)23-10-4-18(5-11-23)21(25)24-12-14-26-15-13-24/h2-3,18-19H,4-16H2,1H3
• InChI Key: JLCCNISDLCDXNN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(O1)CN2CCC(CC2)N3CCC(CC3)C(=O)N4CCOCC4
• Molecular Formula: C21H33N3O3
• Molecular Weight: 375.5 g/mol

Description

1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine, also known as MFBP, is a synthetic compound that belongs to the class of piperidine derivatives. The compound has been extensively researched for its potential use in various scientific applications.

Mechanism of Action

The mechanism of action of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine involves its binding to the DAT and inhibiting the reuptake of dopamine. This leads to an increase in the extracellular concentration of dopamine, which in turn activates the dopamine receptors. The activation of dopamine receptors leads to various physiological effects such as increased motor activity, improved cognitive function, and enhanced mood.
Biochemical and Physiological Effects:
1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has been shown to have various biochemical and physiological effects. The compound has been shown to increase the extracellular concentration of dopamine in the brain, leading to an increase in motor activity, improved cognitive function, and enhanced mood. 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has also been shown to increase the release of norepinephrine and serotonin, two other neurotransmitters that play a crucial role in various physiological processes.

Advantages and Limitations for Lab Experiments

One of the primary advantages of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine for lab experiments is its high selectivity for the DAT. This property of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine makes it an ideal compound for studying the role of dopamine in various physiological processes. However, one of the limitations of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is its low solubility in water, which can make it challenging to administer the compound in experiments.

Future Directions

There are several future directions for the research on 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine. One of the potential future directions is the development of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine-based drugs for the treatment of various neurological disorders such as Parkinson's disease, ADHD, and drug addiction. Another potential future direction is the study of the long-term effects of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine on the brain and its potential use in enhancing cognitive function in healthy individuals.
Conclusion:
In conclusion, 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is a synthetic compound that has been extensively studied for its potential use in various scientific applications. The compound has been shown to bind to the DAT and inhibit the reuptake of dopamine, leading to an increase in the extracellular concentration of dopamine. 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has various biochemical and physiological effects, including an increase in motor activity, improved cognitive function, and enhanced mood. The compound has several advantages and limitations for lab experiments, and there are several potential future directions for research on 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine.

Synthesis Methods

The synthesis method of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine involves the reaction of 1-benzylpiperidin-4-one with 5-methyl-2-furaldehyde and morpholine in the presence of acetic acid. The resulting compound is then treated with chloroform and hydrochloric acid to obtain 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine. The purity of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine can be enhanced by recrystallization.

Scientific Research Applications

1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has been studied for its potential use in various scientific applications. One of the primary applications of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine is in the field of neuroscience. 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has been shown to bind to the dopamine transporter (DAT) and inhibit the reuptake of dopamine, leading to an increase in the extracellular concentration of dopamine. This property of 1'-[(5-methyl-2-furyl)methyl]-4-(4-morpholinylcarbonyl)-1,4'-bipiperidine has been studied for its potential use in the treatment of various neurological disorders such as Parkinson's disease, attention deficit hyperactivity disorder (ADHD), and drug addiction.